4-benzyl-5-oxo-N-(2-(trifluoromethyl)phenyl)morpholine-3-carboxamide

• IUPAC Name: 4-benzyl-5-oxo-N-[2-(trifluoromethyl)phenyl]morpholine-3-carboxamide
• InChI: InChI=1S/C19H17F3N2O3/c20-19(21,22)14-8-4-5-9-15(14)23-18(26)16-11-27-12-17(25)24(16)10-13-6-2-1-3-7-13/h1-9,16H,10-12H2,(H,23,26)
• InChI Key: RKTLSAJLHARDNI-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C(=O)CO1)CC2=CC=CC=C2)C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H17F3N2O3
• Molecular Weight: 378.3 g/mol

Description

Chemical Reactions Analysis

While specific chemical reactions involving 4-benzyl-5-oxo-N-(2-(trifluoromethyl)phenyl)morpholine-3-carboxamide are not mentioned in the retrieved sources, trifluoromethyl group-containing compounds are known to exhibit numerous pharmacological activities.

Scientific Research Applications

Supramolecular Chemistry and Self-Assembly
One significant area of application for compounds structurally related to 4-benzyl-5-oxo-N-(2-(trifluoromethyl)phenyl)morpholine-3-carboxamide is in supramolecular chemistry. Benzene-1,3,5-tricarboxamides, for example, have been shown to be crucial in the development of nanotechnology and polymer processing due to their ability to self-assemble into one-dimensional structures stabilized by hydrogen bonding. This self-assembly characteristic could be extrapolated to similar compounds, indicating potential uses in creating nanoscale materials and devices (Cantekin, de Greef, & Palmans, 2012).

Pharmacological Interest
The morpholine ring, a feature in the given chemical name, is a common motif in pharmacologically active molecules. A review focusing on morpholine and pyrans derivatives has highlighted the broad spectrum of pharmacological activities associated with morpholine derivatives. These activities range across various therapeutic areas, suggesting that compounds containing the morpholine moiety, such as this compound, may possess valuable pharmacological properties worth exploring (Asif & Imran, 2019).

Mechanism of Action

Target of Action

It’s known that many bioactive aromatic compounds containing the indole nucleus bind with high affinity to multiple receptors .

Mode of Action

It’s known that indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Pathways

Indole derivatives are known to affect a broad range of biochemical pathways due to their diverse biological activities .

Result of Action

It’s known that indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities .